2-(5-Methylthiophen-2-yl)-1,3-benzothiazol-6-amine;dihydrochloride
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Overview
Description
The compound “2-(5-Methylthiophen-2-yl)-1,3-benzothiazol-6-amine;dihydrochloride” is a complex organic molecule. Thiophene derivatives, such as 5-Methylthiophen-2-ylmethylamine , are known to be important in medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for this compound are not available, thiophene derivatives have been synthesized using various methods . For instance, a novel 1,3,4-oxadiazole derivative, known as 2-(5-methylthiophen-2-yl)-5-(pyridin-3-yl)-1,3,4-oxadiazole (MTPO), has been synthesized and evaluated for its ability to inhibit the corrosion of mild steel .Scientific Research Applications
Synthesis of Heterocyclic Compounds
One area of application involves the synthesis of heterocyclic compounds, where 2-(5-Methylthiophen-2-yl)-1,3-benzothiazol-6-amine; dihydrochloride serves as a precursor or intermediary in the creation of complex structures. For instance, studies have demonstrated its use in generating a variety of nitrogen and sulfur-containing heterocycles, which exhibit significant biological activity, including antibacterial and antifungal properties (Mistry & Desai, 2006). Similarly, another study outlines its role in producing novel 3d-metal coordination compounds, showcasing its utility in the field of coordination chemistry and material science (Nikitin et al., 2008).
Antimicrobial Activities
The compound and its derivatives have been explored for antimicrobial activities, providing valuable insights into the development of new antimicrobial agents. Research indicates that derivatives of 2-(5-Methylthiophen-2-yl)-1,3-benzothiazol-6-amine; dihydrochloride can inhibit the growth of various microorganisms, offering a potential pathway for the development of novel antimicrobial treatments (Chavan & Pai, 2007).
Materials Science Applications
In the realm of materials science, research has highlighted the utility of this compound in enhancing the corrosion resistance of metals. One study demonstrated that derivatives of 2-(5-Methylthiophen-2-yl)-1,3-benzothiazol-6-amine; dihydrochloride significantly improved the corrosion resistance of mild steel in acidic solutions, which is crucial for extending the lifespan of metal structures and components (Salarvand et al., 2017).
Anticancer Research
Furthermore, the compound's derivatives have been evaluated for their anticancer activities, contributing to the ongoing search for effective cancer treatments. Research into novel heterocycles that incorporate 2-(5-Methylthiophen-2-yl)-1,3-benzothiazol-6-amine; dihydrochloride has shown promising results against various cancer cell lines, suggesting potential therapeutic applications in oncology (Waghmare et al., 2013).
Future Directions
Properties
IUPAC Name |
2-(5-methylthiophen-2-yl)-1,3-benzothiazol-6-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2S2.2ClH/c1-7-2-5-10(15-7)12-14-9-4-3-8(13)6-11(9)16-12;;/h2-6H,13H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLDFAFYCUPKMLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C2=NC3=C(S2)C=C(C=C3)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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